Cas no 2138132-73-5 (2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline)

• Product Name: 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline
• CAS No: 2138132-73-5
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6258267
• PubChem ID: 165856927
• Update Time: 2025-10-30

2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-741183
• 2-methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline
• 2138132-73-5
• 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline

• Inchi： 1S/C12H15F3N2/c1-7-10(12(13,14)15)4-9(5-11(7)16)8-2-3-17-6-8/h4-5,8,17H,2-3,6,16H2,1H3
• InChI Key： ZMJWZDKLFXCIJA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(=CC(=C1)C1CNCC1)N)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline

2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline

The compound 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline (CAS No. 2138132-73-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a methyl group, a pyrrolidine ring, and a trifluoromethyl group, all attached to an aniline backbone. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline in drug discovery. Researchers have explored its ability to act as a building block for constructing bioactive molecules with enhanced pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pyrrolidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, further enhancing its potential as a lead compound in medicinal chemistry.

The synthesis of 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the introduction of the trifluoromethyl group via electrophilic substitution and the formation of the pyrrolidine ring through cyclization reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

In terms of physical properties, 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline exhibits a melting point of approximately 145°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials.

One of the most promising areas of research involving 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline is its role in polymer chemistry. Scientists have investigated its ability to act as a monomer for synthesizing novel polymeric materials with tailored properties. The incorporation of this compound into polymer networks has been shown to improve mechanical strength and thermal stability, making it a candidate for high-performance materials used in aerospace and automotive industries.

Moreover, recent computational studies have provided insights into the electronic structure of 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its aromatic ring, which enhances its electronic conductivity. This property has led to exploratory research into its potential use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs).

The environmental impact of 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline has also been a topic of interest. Studies conducted under controlled laboratory conditions suggest that the compound undergoes biodegradation under specific microbial consortia, indicating that it may not pose long-term environmental hazards when managed appropriately. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 2-Methyl-5-(pyrrolidin-3-yl)-3-(trifluoromethyl)aniline (CAS No. 2138132-73-) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.